Cas no 1343724-70-8 (1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol)

• Product Name: 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol
• CAS No: 1343724-70-8
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5573661
• Update Time: 2025-10-12

1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-hydroxy-1-pyrrolidinyl)(4-methyl-5-thiazolyl)-
• 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol

• Inchi： 1S/C9H12N2O2S/c1-6-8(14-5-10-6)9(13)11-3-2-7(12)4-11/h5,7,12H,2-4H2,1H3
• InChI Key： POUFCMLKCCQVJV-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)C1)(C1SC=NC=1C)=O

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• Boiling Point: 420.5±45.0 °C(Predicted)
• pka: 14.32±0.20(Predicted)

Additional information on 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol

Research Briefing on 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol (CAS: 1343724-70-8)

1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol (CAS: 1343724-70-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and pyrrolidin-3-ol moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The following briefing provides an overview of the latest research findings and developments related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to achieve high yields and purity. The compound's structural features, such as the thiazole ring and the hydroxyl group on the pyrrolidine moiety, are critical for its bioactivity and interaction with target proteins.

In vitro and in vivo studies have demonstrated that 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. For instance, it has been shown to selectively inhibit the activity of p38 MAP kinase, a key player in the regulation of cytokine production and inflammatory responses. This selective inhibition makes it a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been evaluated in preclinical models. Results indicate favorable oral bioavailability and metabolic stability, suggesting its potential for further development as an oral therapeutic agent. However, additional studies are required to assess its long-term safety and efficacy in human clinical trials.

Another area of interest is the application of 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol in cancer research. Preliminary data suggest that the compound may exhibit anti-proliferative effects on certain cancer cell lines by modulating signaling pathways involved in cell growth and survival. Researchers are currently exploring its mechanism of action and potential synergies with existing chemotherapeutic agents.

In conclusion, 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-ol (CAS: 1343724-70-8) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncological diseases. Ongoing research efforts are focused on optimizing its chemical structure, elucidating its molecular mechanisms, and advancing it through the drug development pipeline. The compound's unique properties and broad therapeutic potential make it a valuable subject of study in the chemical biology and pharmaceutical fields.